N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class . This class of compounds has been studied for their potential as inhibitors of the BRD4 bromodomain, a protein that recognizes acetylated lysine for epigenetic reading .
Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[4,3-b]pyridazine derivatives is characterized by a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron-deficient six-membered ring (4 π electrons) .Chemical Reactions Analysis
The compound undergoes bioactivation to a chemically reactive intermediate, which can form a glutathione conjugate in the presence of NADPH . This process involves the cytochrome P450 enzymes, specifically cytochrome P450 3A4, 1A2, and 2D6 in humans .Scientific Research Applications
Synthesis and Biological Activity
- Triazolopyrimidines Synthesis : A study detailed the potent synthesis of a series of triazolopyrimidines, which are structurally related to the compound , using Biginelli protocol. These compounds were evaluated for their antimicrobial and antioxidant activities (Gilava, Patel, Ram, & Chauhan, 2020).
- Antihistaminic Activity : Research involving [1,2,4]triazolo[1,5-b]pyridazines, a class similar to the compound, demonstrated antihistaminic activity and an inhibitory effect on eosinophil infiltration. This suggests potential applications in allergy and inflammation treatment (Gyoten, Nagaya, Fukuda, Ashida, & Kawano, 2003).
- Antimicrobial and Anticancer Applications : Some novel triazole derivatives showed good to moderate antimicrobial activities, and certain compounds exhibited inhibitory activity against cancer cell lines (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
- Chemotherapy Potential : A study on benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine diones, structurally related to the compound, showed potential in chemotherapy, specifically against various types of cancers (Kamal, Srikanth, Ashraf, Khan, Shaik, Kalivendi, Suri, & Saxena, 2011).
Synthesis and Chemical Properties
- Enaminones in Synthesis : Enaminones, which are structurally related to the compound, were utilized to synthesize pyrazoles with noted antitumor and antimicrobial activities (Riyadh, 2011).
- Pyrazole Derivatives : The synthesis of new pyrazole derivatives showed varied antimicrobial activities, highlighting the versatility of this chemical structure in developing new therapeutics (Abunada, Hassaneen, Kandile, & Miqdad, 2008).
Mechanism of Action
Target of Action
The primary targets of this compound are the Cell division protein ZipA and its homolog in Escherichia coli (strain K12) and Shigella flexneri . These proteins play a crucial role in bacterial cell division.
Biochemical Pathways
The compound’s interaction with its targets affects the cell division process in bacteria, potentially leading to the inhibition of bacterial growth . .
Pharmacokinetics
A compound with a similar structure was reported to have an excellent pharmacokinetic profile .
Result of Action
The compound’s action on its targets leads to the inhibition of bacterial cell division, which could potentially result in the prevention of bacterial growth . In addition, compounds with similar structures have shown high potency in vitro and in vivo, leading to the downregulation of c-Myc and inhibition of tumor growth in xenograft studies .
Safety and Hazards
properties
IUPAC Name |
N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O4/c1-23-14-6-5-12-18-19-13(21(12)20-14)9-17-16(22)10-3-2-4-11-15(10)25-8-7-24-11/h2-6H,7-9H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJQHSDSDKRRBAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NN=C2CNC(=O)C3=C4C(=CC=C3)OCCO4)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.